Cas no 2138080-65-4 (3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane)

• Product Name: 3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane
• CAS No: 2138080-65-4
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 5800373
• PubChem ID: 165500484
• Update Time: 2024-01-10

3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane
• 3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo[4.2.0]octane
• EN300-1169698
• 2138080-65-4

• Inchi： 1S/C12H15N3O4S/c16-15(17)11-3-1-2-4-12(11)20(18,19)14-6-5-9-7-13-10(9)8-14/h1-4,9-10,13H,5-8H2
• InChI Key： WAYTZOPCMLTROG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC2CNC2C1)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų